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For Researchers, Scientists, and Drug Development Professionals

Abstract
Direct Yellow 28, identified by the Colour Index number 19555 and CAS number 8005-72-9, is

a synthetic anionic azo dye.[1][2] Primarily utilized in the textile, paper, and leather industries

for its vibrant yellow hue and direct application properties, its chemical characteristics and

synthesis pathways offer a case study in industrial dye chemistry.[2][3] This document provides

a detailed technical examination of Direct Yellow 28, including its molecular formula, weight,

chemical properties, and established synthesis protocols. While its current applications are

predominantly industrial, this guide aims to present its technical profile for a scientific audience,

potentially inspiring novel research avenues.

Chemical and Physical Properties
Direct Yellow 28 is a water-soluble dye that functions as a direct dye, meaning it can be

applied to cellulosic fibers like cotton and viscose without the need for a mordant.[1] Its

structure contains multiple sulfonic acid groups, which enhance its solubility in aqueous

solutions.[1] The key quantitative and qualitative properties of Direct Yellow 28 are

summarized in the table below.
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Property Value Reference

Molecular Formula C28H18N4Na2O6S4 [1][2][4]

Molecular Weight 680.7 g/mol [1][4][5]

CAS Number 8005-72-9 [1][2]

Colour Index (C.I.) No. 19555 [3]

Appearance
Bright yellow to yellow-brown

powder
[1][2]

Solubility in Water 40 g/L at 60 °C [2]

Solubility in Ethanol Slightly soluble [1][2]

Light Fastness (ISO) 6 [6]

Acid Resistance (ISO) 5 [6]

Alkali Resistance (ISO) 5 [6]

Synthesis Protocol
The synthesis of Direct Yellow 28 is a key process in its industrial production. The primary

method involves the oxidative coupling of 2-(4-aminophenyl)-6-methylbenzo[d]thiazole-7-

sulfonic acid.

Experimental Protocol: Synthesis of Direct Yellow 28
Objective: To synthesize C.I. Direct Yellow 28 through the treatment of 2-(4-aminophenyl)-6-

methylbenzo[d]thiazole-7-sulfonic acid with sodium hypochlorite.[1][2]

Materials:

2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid

Sodium hypochlorite (NaOCl) solution

Sodium hydroxide (for pH adjustment)
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Deionized water

Reaction vessel with temperature and pH control

Stirring apparatus

Procedure:

A solution of 2-(4-aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid is prepared in an

aqueous medium.[2]

The pH of the solution is adjusted to an alkaline range using an alkali such as sodium

hydroxide.

The solution is maintained at a controlled temperature, typically elevated between 65-90 °C,

to facilitate the reaction.[1]

Sodium hypochlorite solution is added gradually to the reaction mixture with continuous

stirring. This initiates the oxidative coupling, leading to the formation of the azo linkage (-

N=N-) that is characteristic of the dye.[1]

The reaction progress can be monitored in real-time using ultraviolet spectroscopy to ensure

consistent color tone and minimize the formation of byproducts.[1]

Upon completion of the reaction, the resulting Direct Yellow 28 dye is isolated from the

solution.

The final product is a yellow-brown powder.[2]
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Caption: Synthesis workflow for Direct Yellow 28.

Mechanism of Action in Dyeing
Direct Yellow 28 is classified as a direct dye due to its ability to directly adhere to cellulosic

fibers without a mordant.[1] The mechanism is a multi-step process involving adsorption,

diffusion, and fixation, driven by non-covalent interactions.

Adsorption: In an aqueous solution, the dye molecules exist as anions due to the

dissociation of the sulfonic acid groups. Cellulosic fibers, when immersed in water, acquire a

negative surface charge. The presence of an electrolyte, such as sodium chloride, is crucial
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to neutralize this charge repulsion, allowing the anionic dye molecules to approach and

adsorb onto the fiber surface.

Diffusion: Once adsorbed, the dye molecules penetrate the amorphous regions of the fiber

structure.

Fixation: The dye is retained within the fiber matrix through a combination of hydrogen bonds

and van der Waals forces.[6] This interaction between the dye molecules and the hydroxyl

groups of the cellulose fibers leads to the coloration.[1]
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Caption: Mechanism of Direct Yellow 28 dyeing on cellulosic fibers.
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Applications and Relevance
The primary application of Direct Yellow 28 is in the dyeing of cotton, viscose, silk, wool, and

polyamide fibers.[1][2] It is also used for coloring paper and leather.[2] Its good light fastness

and ease of application make it a commercially significant dye.[6]

For the scientific research community, particularly in drug development, Direct Yellow 28
currently has no established biological applications or known interactions with signaling

pathways. Its characterization is largely confined to materials science and industrial chemistry.

However, the study of such compounds can be relevant in the context of toxicology,

environmental science, and the development of new functional materials. The detailed

understanding of its synthesis and interaction mechanisms can provide a basis for the design

of novel molecules with specific binding properties.

Conclusion
Direct Yellow 28 is a well-characterized industrial dye with a defined molecular structure and

synthesis process. Its utility is centered on its coloring properties for various substrates. This

technical guide has summarized its core chemical and physical data, detailed its synthesis

protocol, and outlined its mechanism of action in dyeing. While direct applications in biomedical

research have not been identified, the comprehensive technical profile presented here serves

as a valuable resource for researchers across various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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